Beta-secretase
  • Deoxyneocryptotanshinone
    Deoxyneocryptotanshinone
    • Cat. No.:
    • B152326
    • CAS No.:
    • Molecular Formula:
    • C19H22O3
    • Molecular Weight:
    • 298.4 g/mol
    Description
    Deoxyneocryptotanshinone has been reported in Salvia miltiorrhiza with data available.
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  • AMG-8718
    AMG-8718
    • Cat. No.:
    • B605420
    • CAS No.:
    • Molecular Formula:
    • C25H19FN4O3
    • Molecular Weight:
    • 442.4 g/mol
    Description
    AMG-8718 is a potent and orally efficacious BACE1 inhibitor. AMG-8718 produced robust and sustained reductions of CSF and brain Aβ levels in a rat pharmacodynamic model and exhibited significantly reduced potent...
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  • PF-06663195
    PF-06663195
    • Cat. No.:
    • B610000
    • CAS No.:
    • 1621585-22-5
    • Molecular Formula:
    • C18H18F3N3O2S
    • Molecular Weight:
    • 397.4 g/mol
    Description
    PF-06663195 is a potent inhibitor of β-site amyloid precursor protein (APP) Cleaving Enzyme 1 (BACE1, β-Secretase 1).
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  • BACE1-IN-1
    BACE1-IN-1
    • Cat. No.:
    • B610529
    • CAS No.:
    • 1310347-50-2
    • Molecular Formula:
    • C18H14F3N5O2
    • Molecular Weight:
    • 389.3 g/mol
    Description
    RO5508887, also known as RG-7129, is a potent BACE inhibitor with IC50 of 30 nM for BACE1, equally potent against BACE2 (IC50=40 nM).
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  • Elenbecestat
    Elenbecestat
    • Cat. No.:
    • B1192693
    • CAS No.:
    • 1388651-30-6
    • Molecular Formula:
    • C19H18F3N5O2S
    • Molecular Weight:
    • 437.4 g/mol
    Description
    Elenbecestat is under investigation in clinical trial NCT02956486 (A 24-Month Study to Evaluate the Efficacy and Safety of Elenbecestat (E2609) in Subjects With Early Alzheimer's Disease).
    ELENBECESTAT is a s...
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  • Aloeresin D
    Aloeresin D
    • Cat. No.:
    • B1631979
    • CAS No.:
    • Molecular Formula:
    • C29H32O11
    • Molecular Weight:
    • 556.6 g/mol
    Description
    Aloeresin D has been reported in Aloe ferox, Aloe africana, and other organisms with data available.
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  • LX2343
    LX2343
    • Cat. No.:
    • B1675528
    • CAS No.:
    • Molecular Formula:
    • C22H19ClN2O6S
    • Molecular Weight:
    • 474.9 g/mol
    Description
    LX2343 is an inhibitor of β-site amyloid protein cleaving enzyme 1 (BACE1/β-secretase;  IC50 = 11.43 μM) and PI3K (IC50 = 15.99 μM). It inhibits accumulation of Aβ (1-40) (Aβ40) and Aβ42 induced by streptoz...
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  • AM-6494
    AM-6494
    • Cat. No.:
    • B11931912
    • CAS No.:
    • Molecular Formula:
    • C22H21F2N5O3S
    • Molecular Weight:
    • 473.5 g/mol
    Description
    AM-6494 is a useful research compound. Its molecular formula is C22H21F2N5O3S and its molecular weight is 473.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AM-6494 suitable for many rese...
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  • Bace1-IN-4
    Bace1-IN-4
    • Cat. No.:
    • B12421855
    • CAS No.:
    • Molecular Formula:
    • C21H23F2N5O4S2
    • Molecular Weight:
    • 511.6 g/mol
    Description
    Bace1-IN-4 is a useful research compound. Its molecular formula is C21H23F2N5O4S2 and its molecular weight is 511.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bace1-IN-4 suitable for ma...
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  • hAChE-IN-7
    hAChE-IN-7
    • Cat. No.:
    • B15615203
    • CAS No.:
    • Molecular Formula:
    • C38H55N3O3
    • Molecular Weight:
    • 601.9 g/mol
    Description
    HAChE-IN-7 is a useful research compound. Its molecular formula is C38H55N3O3 and its molecular weight is 601.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality hAChE-IN-7 suitable for many r...
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